Cas no 10133-07-0 (Oxiranecarboxylic acid, 3-methyl-, methyl ester, (2S,3R)-)

• Product name: Oxiranecarboxylic acid, 3-methyl-, methyl ester, (2S,3R)-
• CAS No: 10133-07-0
• MF: C₅H₈O₃
• MW: 116.115221977234
• CID: 1131651
• PubChem ID: 12779545

Oxiranecarboxylic acid, 3-methyl-, methyl ester, (2S,3R)- Chemical and Physical Properties

Names and Identifiers

• methyl (2S,3R)-3-methyloxirane-2-carboxylate
• Oxiranecarboxylic acid, 3-methyl-, methyl ester, (2S,3R)-
• SCHEMBL15325114
• 2-Oxiranecarboxylic acid, 3-methyl-, methyl ester, (2S,3R)-
• 10133-07-0
• DTXSID50509659
• Rel-methyl (2S,3R)-3-methyloxirane-2-carboxylate

• Inchi： InChI=1S/C5H8O3/c1-3-4(8-3)5(6)7-2/h3-4H,1-2H3/t3-,4+/m1/s1
• InChI Key： UZVPEDADFDGCGI-DMTCNVIQSA-N
• SMILES： CC1C(O1)C(=O)OC

Computed Properties

• Exact Mass: 116.04734
• Monoisotopic Mass: 116.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Oxirane carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Oxirane carboxylic acids and derivatives Oxirane carboxylic acids